Cas no 2171954-34-8 (1-(3-aminopentan-3-yl)-4-tert-butylcyclohexan-1-ol)

• Product Name: 1-(3-aminopentan-3-yl)-4-tert-butylcyclohexan-1-ol
• CAS No: 2171954-34-8
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6289425
• PubChem ID: 165591955
• Update Time: 2025-05-21

1-(3-aminopentan-3-yl)-4-tert-butylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopentan-3-yl)-4-tert-butylcyclohexan-1-ol
• EN300-1646939
• 2171954-34-8

• Inchi： 1S/C15H31NO/c1-6-14(16,7-2)15(17)10-8-12(9-11-15)13(3,4)5/h12,17H,6-11,16H2,1-5H3
• InChI Key： YUCNSUNCXQXJKU-UHFFFAOYSA-N
• SMILES： OC1(CCC(C(C)(C)C)CC1)C(CC)(CC)N

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(3-aminopentan-3-yl)-4-tert-butylcyclohexan-1-ol

1-(3-Aminopentan-3-yl)-4-Tert-butylcyclohexan-1-ol: A Comprehensive Overview

1-(3-Aminopentan-3-yl)-4-Tert-butylcyclohexan-1-ol, with the CAS number 2171954-34-8, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is characterized by its cyclohexane ring, which is substituted with a tertiary butyl group at the 4-position and a 3-amino-pentan-3-yl group at the 1-position. The presence of both an amino group and a hydroxyl group in its structure makes it a versatile molecule with potential utility in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 1-(3-Aminopentan-3-yl)-4-Tert-butylcyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. Recent advancements in asymmetric catalysis have enabled the selective formation of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition and drug development. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly improved the efficiency of these reactions, making large-scale production more feasible.

One of the most promising applications of this compound lies in its potential as a chiral building block in organic synthesis. Its unique stereochemistry allows for the construction of complex molecular architectures that are essential in drug discovery. For instance, researchers have explored its use as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. The ability to modify the substituents on the cyclohexane ring further enhances its versatility, enabling the creation of derivatives with tailored pharmacokinetic profiles.

In addition to its role in pharmaceuticals, 1-(3-Aminopentan-3-yl)-4-Tert-butylcyclohexan-1-ol has shown promise in materials science. Its hydroxyl group can be functionalized to create polymers or surfactants with unique properties. Recent studies have demonstrated its utility as a monomer in the synthesis of biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications. The incorporation of this compound into polymer networks has been shown to improve mechanical strength and thermal stability while maintaining biocompatibility.

The toxicological profile of this compound is another area of active research. Initial studies indicate that it exhibits low acute toxicity, making it suitable for applications where human exposure is anticipated. However, further investigations are required to fully understand its long-term effects and environmental impact. Regulatory agencies are closely monitoring these developments to ensure that any commercial use aligns with safety standards.

Looking ahead, the development of efficient analytical methods for quality control and process optimization will be critical for advancing the commercialization of 1-(3-Aminopentan-3-yl)-4-Tert-butylcyclohexan-1-ol. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are being employed to ensure precise characterization of this compound. These advancements will not only enhance product consistency but also facilitate regulatory approval processes.

In conclusion, 1-(3-Aminopentan-3-yl)-4-Tert-butylcyclohexan-1--ol represents a valuable addition to the arsenal of tools available to chemists and material scientists. Its unique combination of structural features and functional groups positions it as a key player in diverse industries ranging from healthcare to sustainable materials. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to make significant contributions to scientific progress.